Cas no 73290-32-1 (5-ethylpiperidine-2,4-dione)

• Product Name: 5-ethylpiperidine-2,4-dione
• CAS No: 73290-32-1
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD09999166
• CID: 547845
• PubChem ID: 45789798
• Update Time: 2025-11-01

5-ethylpiperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2,4-piperidinedione
• 2,4-Piperidinedione,5-ethyl-
• 5-Ethylpiperidine-2,4-dione
• 5-Aethyl-piperidin-2,4-dion
• 5-ethyl-piperidine-2,4-dione
• MFCD09999166
• DS-10598
• 2,4-Piperidinedione, 5-ethyl-
• 5-Ethyl-2, 4-piperidinedione
• CS-W022371
• PB13231
• AKOS006304744
• FT-0646511
• 3-Bromo-8-methyl-imidazo[1,2-a]pyridine
• 73290-32-1
• DTXSID70672031
• SCHEMBL4771376
• 5-ethylpiperidine-2,4-dione

• MDL： MFCD09999166
• Inchi： 1S/C7H11NO2/c1-2-5-4-8-7(10)3-6(5)9/h5H,2-4H2,1H3,(H,8,10)
• InChI Key： BIPNFYPMYSWIGH-UHFFFAOYSA-N
• SMILES： O=C1CC(NCC1CC)=O

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.06
• Boiling Point: 340.4°C at 760 mmHg
• Flash Point: 166.4°C
• Refractive Index: 1.453
• PSA: 46.17000
• LogP: 0.43040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 5-ethylpiperidine-2,4-dione

Comprehensive Overview of 5-Ethylpiperidine-2,4-dione (CAS No. 73290-32-1)

5-Ethylpiperidine-2,4-dione, also known by its CAS number 73290-32-1, is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This molecule, characterized by its unique structure and properties, has been the subject of numerous studies aimed at understanding its potential applications in drug development and medicinal chemistry.

The chemical structure of 5-ethylpiperidine-2,4-dione consists of a piperidine ring with an ethyl group and two ketone groups attached at the 2 and 4 positions. This configuration imparts specific physical and chemical properties that make it a valuable compound for various scientific investigations. The compound is typically synthesized through a series of well-defined chemical reactions, which are optimized to ensure high yield and purity.

In recent years, the interest in 5-ethylpiperidine-2,4-dione has been driven by its potential as a lead compound in the development of new therapeutic agents. Research has shown that this molecule exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties have led to its evaluation in preclinical studies for the treatment of various diseases and conditions.

One of the key areas of research involving 5-ethylpiperidine-2,4-dione is its role in neurodegenerative disorders. Studies have demonstrated that this compound can modulate certain signaling pathways that are implicated in the progression of diseases such as Alzheimer's and Parkinson's. For instance, it has been shown to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease. Additionally, it has been found to protect neuronal cells from oxidative stress and apoptosis, further highlighting its potential as a neuroprotective agent.

Beyond its neuroprotective properties, 5-ethylpiperidine-2,4-dione has also been investigated for its anti-inflammatory effects. Inflammation is a critical component in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby mitigating inflammation and associated tissue damage. These findings suggest that 5-ethylpiperidine-2,4-dione could be a promising candidate for the development of anti-inflammatory drugs.

The analgesic properties of 5-ethylpiperidine-2,4-dione have also been explored in various pain models. Research has indicated that this compound can effectively alleviate both acute and chronic pain by modulating pain signaling pathways in the central nervous system. Its mechanism of action appears to involve interactions with opioid receptors and other pain-related targets, making it a potential alternative to traditional analgesics with fewer side effects.

In addition to its therapeutic potential, 5-ethylpiperidine-2,4-dione has also been studied for its use as a research tool in chemical biology. Its ability to selectively modulate specific biological processes makes it a valuable probe for investigating cellular mechanisms and signaling pathways. This application has broad implications for understanding disease mechanisms and developing new therapeutic strategies.

The synthesis and purification methods for 5-ethylpiperidine-2,4-dione have been extensively optimized to ensure high yields and purity levels suitable for both research and pharmaceutical applications. Common synthetic routes involve multi-step processes that include ring formation, functional group introduction, and purification steps such as column chromatography or recrystallization. These methods have been refined to minimize impurities and maximize the overall efficiency of the synthesis.

Safety considerations are an important aspect of working with any chemical compound. While 5-ethylpiperidine-2,4-dione is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent exposure. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 5-ethylpiperidine-2,4-dione (CAS No. 73290-32-1) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into its therapeutic uses. Ongoing research continues to uncover new insights into the mechanisms underlying its effects, paving the way for innovative drug development strategies.